Cas no 55306-07-5 (Acrostalic acid)

• Product Name: Acrostalic acid
• CAS No: 55306-07-5
• MF: C₁₆H₂₄O₄
• MW: 280.359365463257
• CID: 2027837
• PubChem ID: 101281322
• Update Time: 2025-04-21

Acrostalic acid Chemical and Physical Properties

Names and Identifiers

• Acrostalic acid
• Acrostalinsaeure (acrostalic acid)
• (1S,4aα)-5β-Carboxydecahydro-5,8aβ-dimethyl-2-methylene-1-naphthaleneacetic acid
• (1S,4aR,5S,8aR)-5-(carboxymethyl)-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• CHEBI:227849
• (1S,4AS,5S,8ar)-5-(carboxymethyl)-1,4a-dimethyl-6-methylidene-decahydronaphthalene-1-carboxylate
• 55306-07-5

• Inchi： 1S/C16H24O4/c1-10-5-6-12-15(2,11(10)9-13(17)18)7-4-8-16(12,3)14(19)20/h11-12H,1,4-9H2,2-3H3,(H,17,18)(H,19,20)
• InChI Key： PWMWTNKJRHUMOB-UHFFFAOYSA-N
• SMILES： CC12C(CC(=O)O)C(=C)CCC1C(C(=O)O)(C)CCC2

Computed Properties

• Exact Mass: 280.16745924Da
• Monoisotopic Mass: 280.16745924Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.244
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives